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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B1681813

Application Notes: SL 0101-1

Introduction

SL 0101-1 is a cell-permeable kaempferol glycoside that functions as a selective, reversible,
and ATP-competitive inhibitor of the p90 ribosomal S6 kinase (RSK) family of serine/threonine
kinases.[1][2][3] It demonstrates potent inhibitory activity, particularly against RSK2, with an
IC50 value of 89 nM.[4][5] Notably, SL 0101-1 does not inhibit upstream kinases in the MAPK
pathway, such as MEK, Raf, and PKC, making it a specific tool for studying RSK-mediated
signaling. Research has shown that SL 0101-1 can inhibit the proliferation of human breast
cancer cells (MCF-7) by inducing a cell cycle block at the G1 phase, highlighting its potential in
cancer research.[1][2][3]

Mechanism of Action

SL 0101-1 exerts its inhibitory effect by competing with ATP for the binding site on the RSK
kinase domain. RSK is a key downstream effector of the Ras/MAPK signaling cascade. Upon
activation by ERK1/2, RSK phosphorylates a multitude of cytoplasmic and nuclear substrates,
thereby regulating diverse cellular processes including cell growth, proliferation, survival, and
motility. By specifically inhibiting RSK, SL 0101-1 allows for the targeted investigation of these
downstream signaling events.

Quantitative Data Summary
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The following table summarizes the key chemical and physical properties of SL 0101-1.

Property Value Citations
Molecular Weight 516.46 g/mol [1]
Molecular Formula C25H24012 [1]

CAS Number 77307-50-7 [1]

Purity >95% [5]

ICso 89 nM for RSK2 [41[5]

Soluble to 10 mM (5.16
mg/mL).[5] Other sources
report lower solubility values of
~0.16 mg/mL.[1][6][7] Itis

advisable to test solubility

Solubility in DMSO

empirically.

Store at -20°C for up to 2-3
Storage (Powder) [4][8]
years.

Store in aliquots at -20°C for
up to 1 month or -80°C for up
Storage (DMSO Stock) to 6 months.[1][4][5][8] Avoid

repeated freeze-thaw cycles.

[1](8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM SL 0101-1 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of SL 0101-1.
Materials:

e SL 0101-1 powder (M.Wt: 516.46)
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Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Weighing: Accurately weigh out 1 mg of SL 0101-1 powder and transfer it to a sterile
microcentrifuge tube. Handle the powder in a chemical fume hood.

Solvent Addition: To prepare a 10 mM stock solution, calculate the required volume of
DMSO:

o Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 / Concentration (mM)
o Volume (uL) = (1/516.46) * 1,000,000/ 10 = 193.6 uL

o Add 193.6 pL of sterile DMSO to the microcentrifuge tube containing the SL 0101-1
powder.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to dissolve the
compound.

Enhancing Solubility (Optional): If the compound does not fully dissolve, warm the solution to
37°C for a few minutes and sonicate in an ultrasonic water bath for 5-10 minutes.[1] Visually
inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][4][5]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
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This protocol details the dilution of the DMSO stock solution into an aqueous cell culture
medium.

Materials:

e 10 mM SL 0101-1 stock solution in DMSO

e Pre-warmed, complete cell culture medium

o Sterile pipette tips and tubes

Procedure:

e Thaw Stock Solution: Thaw one aliquot of the 10 mM SL 0101-1 stock solution at room
temperature.

e Calculate Dilution: Determine the volume of stock solution required to achieve the desired
final concentration in your experiment. For example, to treat cells in 10 mL of medium with a
final concentration of 10 uM SL 0101-1.:

Use the formula: C1V1 = C2V2

[e]

o

(10 mM) * V1 = (10 uM) * (10 mL)

[¢]

(10,000 uM) * V1 = (10 uM) * (10,000 uL)

[¢]

Vi =10 pL

e Dilution in Medium: It is critical to add the DMSO stock solution to the culture medium, not
the other way around, to prevent precipitation.[9]

o Pipette 10 pL of the 10 mM stock solution and add it dropwise into the 10 mL of pre-
warmed cell culture medium while gently swirling the medium.[10] This ensures rapid and
even dispersion.

e Final DMSO Concentration: Ensure the final concentration of DMSOQO in the cell culture
medium is non-toxic to the cells, typically below 0.5%.[8][9] In the example above, the final
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DMSO concentration is 0.1% (10 pL in 10 mL), which is generally considered safe for most

cell lines.

e Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO (in this
case, 10 pL) to an equivalent volume of culture medium (10 mL). This is essential to
differentiate the effects of the compound from any potential effects of the solvent.[9]

o Cell Treatment: Remove the existing medium from your cells and replace it with the medium
containing the desired concentration of SL 0101-1 or the vehicle control. Incubate for the

specified experimental duration.

Visualizations
SL 0101-1 Experimental Workflow
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Caption: Workflow for preparing and using SL 0101-1 in experiments.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1681813?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SL 0101-1 Inhibition of the MAPK/RSK Signaling
Pathway

Growth Factors / Mitogens

Receptor Tyrosine Kinase

MEK1/2

ERK1/2 SL 0101-1

Cytoplasmic & Nuclear
Substrates

Cell Proliferation, Survival,
and Growth

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1681813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: SL 0101-1 selectively inhibits RSK, a downstream kinase of the MAPK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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